Cas no 2228891-38-9 (4-(4-methyl-3-nitrophenyl)-1H-imidazole)

• Product Name: 4-(4-methyl-3-nitrophenyl)-1H-imidazole
• CAS No: 2228891-38-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 6194599
• PubChem ID: 69581469
• Update Time: 2025-06-27

4-(4-methyl-3-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-3-nitrophenyl)-1H-imidazole
• SCHEMBL5821317
• 2228891-38-9
• EN300-1830850

• Inchi： 1S/C10H9N3O2/c1-7-2-3-8(4-10(7)13(14)15)9-5-11-6-12-9/h2-6H,1H3,(H,11,12)
• InChI Key： PUAPTYQCJQHKDO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1C)C1=CN=CN1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(4-methyl-3-nitrophenyl)-1H-imidazole

4-(4-methyl-3-nitrophenyl)-1H-imidazole: A Comprehensive Overview

The compound 4-(4-methyl-3-nitrophenyl)-1H-imidazole, identified by the CAS number 2228891-38-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we delve into the synthesis, structure, properties, and recent advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of 4-(4-methyl-3-nitrophenyl)-1H-imidazole consists of an imidazole ring fused with a substituted phenyl group. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its aromaticity and stability. The phenyl group is substituted with a methyl group at the para position and a nitro group at the meta position, which imparts unique electronic and steric properties to the molecule.

Synthesis and Characterization

The synthesis of 4-(4-methyl-3-nitrophenyl)-1H-imidazole typically involves a multi-step process, including nucleophilic substitution, condensation reactions, and oxidation steps. Recent studies have focused on optimizing these reactions to improve yield and purity. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of the compound.

Applications in Drug Development

4-(4-methyl-3-nitrophenyl)-1H-imidazole has shown promise in various therapeutic areas due to its ability to interact with biological targets such as enzymes, receptors, and nucleic acids. For instance, research has demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Additionally, studies have explored its role as an antioxidant and its ability to modulate cellular signaling pathways involved in cancer progression.

Recent Research Findings

In recent years, significant advancements have been made in understanding the pharmacokinetics and bioavailability of 4-(4-methyl-3-nitrophenyl)-1H-imidazole. Preclinical studies have highlighted its favorable absorption profile and reduced toxicity compared to similar compounds. Furthermore, computational modeling has been utilized to predict its binding affinity to various biological targets, aiding in the design of more potent analogs.

Structural Modifications and Analog Design

To enhance the therapeutic potential of 4-(4-methyl-3-nitrophenyl)-1H-imidazole, researchers have explored various structural modifications. These include substituting the methyl group with other alkyl chains or introducing additional functional groups such as hydroxyl or amino groups. Such modifications aim to improve solubility, stability, and target specificity while maintaining the core imidazole framework.

Safety and Toxicological Studies